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Compound of Interest

Compound Name: (S)-1-Chloro-3-phenylpropan-2-ol
CAS No.: 406945-51-5
Cat. No.: B1486891

Get Quote

Technical Whitepaper: (S)-1-Chloro-3-
phenylpropan-2-ol

High-Purity Chiral Building Block for Antiretroviral & CNS Therapeutics

Executive Summary

(S)-1-Chloro-3-phenylpropan-2-ol (CAS: 100306-34-1) is a critical chiral halohydrin
intermediate used in the asymmetric synthesis of complex pharmaceutical architectures. Unlike
its regioisomer (3-chloro-1-phenylpropan-1-ol, a precursor to Atomoxetine), this homobenzylic
alcohol serves as the immediate progenitor to (S)-benzyl oxirane. This epoxide motif is a
fundamental pharmacophore in the synthesis of HIV protease inhibitors (e.g., Amprenavir,
Fosamprenavir) and specific CNS-active amino alcohols.

This guide outlines the physicochemical profile, biocatalytic synthesis strategies, and quality
control protocols required for the industrial-scale handling of this molecule.

Part 1: Identity & Physicochemical Profile
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The precise identification of the (S)-enantiomer is crucial, as the (R)-enantiomer (CAS: 100306-
33-0) leads to biologically inactive or off-target sterecisomers in downstream API synthesis.

Table 1: Chemical Identity & Properties

Attribute Specification

Chemical Name (S)-1-Chloro-3-phenylpropan-2-ol

(S)-1-Chloro-3-phenyl-2-propanol; (S)-Benzyl
Common Synonyms )
chlorohydrin

100306-34-1 (Specific (S)-isomer)(Racemic

CAS Number
CAS: 5396-65-6)
Molecular Formula CoH11CIO
Molecular Weight 170.64 g/mol
Chiral Center C2 (Homobenzylic position)

) Clear to pale yellow oil (often solidifies at low
Physical State

temps)
Boiling Point 120-125 °C @ 2 mmHg
- Soluble in DCM, EtOAc, MeOH; Sparingly
Solubility ]
soluble in water
SMILES Cl=CcC=C(C=C1)cccl

Part 2: Strategic Synthesis: Biocatalysis vs.
Chemical

For pharmaceutical applications requiring >99.5% enantiomeric excess (ee), biocatalytic
asymmetric reduction has replaced traditional chemical reduction (e.g., NaBHa followed by
lipase resolution) as the industry standard.

Mechanism of Action

The synthesis targets the asymmetric reduction of the prochiral ketone 1-chloro-3-
phenylpropan-2-one (also known as benzyl chloromethyl ketone).
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¢ Chemical Route (Legacy): Uses Borane-THF with Corey-Bakshi-Shibata (CBS) catalysts.

o Drawbacks: High cost of chiral auxiliaries, moisture sensitivity, and difficulty removing
boron residues.

+ Biocatalytic Route (Preferred): Uses Ketoreductases (KREDs) or Alcohol Dehydrogenases
(ADHSs) coupled with a cofactor regeneration system.

o Advantages: >99% ee, ambient temperature/pressure, and aqueous media.

Pathway Visualization

The following diagram illustrates the biocatalytic cycle, highlighting the critical cofactor
regeneration (NADPH) driven by Glucose Dehydrogenase (GDH).

1-Chloro-3-phenylpropan-2-one KRED Enzyme (S)-1-Chloro-3-phenylpropan-2-ol
(Prochiral Ketone) (Reduction) (>99% ee)

Glucose

GDH Enz_yme —— | Gluconolactone
(GEYCls)]

Click to download full resolution via product page
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Figure 1: Biocatalytic asymmetric reduction cycle utilizing KRED for stereoselectivity and GDH

for cofactor recycling.

Part 3: Validated Experimental Protocol

Objective: Synthesis of (S)-1-Chloro-3-phenylpropan-2-ol on a 10g scale using a KRED/GDH

system. Safety Note: The substrate is a haloketone (lachrymator). Work in a fume hood.

Reagents

Substrate: 1-Chloro-3-phenylpropan-2-one (10.0 g, 59.3 mmol).
Enzyme: KRED-130 (or equivalent S. cerevisiae derived reductase) - 200 mg.

Cofactor Recycling: Glucose Dehydrogenase (GDH) - 50 mg; Glucose (12.0 g); NADP+ (10
mg, catalytic).

Buffer: Potassium Phosphate (100 mM, pH 7.0).

Solvent: Isopropyl Alcohol (IPA) or DMSO (5% v/v as co-solvent).

Step-by-Step Methodology

Buffer Preparation: Dissolve glucose (12.0 g) in 100 mL of Potassium Phosphate buffer (100
mM, pH 7.0). Adjust pH to 7.0 if necessary using 1M NaOH.

Enzyme Activation: Add NADP+ (10 mg), GDH (50 mg), and KRED (200 mg) to the buffer
solution. Stir gently at 30°C for 10 minutes to solubilize enzymes.

Substrate Addition: Dissolve 1-Chloro-3-phenylpropan-2-one (10 g) in 5 mL DMSO. Add this
solution dropwise to the enzyme mixture over 30 minutes to prevent enzyme inhibition.

Reaction Maintenance:
o Maintain temperature at 30°C.

o Monitor pH; keep between 6.8—7.2 using an auto-titrator with 1M NaOH (gluconic acid
production will lower pH).
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o Stir at 200 rpm for 24 hours.

o Workup:
o Add Celite (5 g) and filter to remove protein precipitates.
o Extract the filtrate with Ethyl Acetate (3 x 50 mL).
o Wash combined organic layers with brine (50 mL).
o Dry over anhydrous MgSOa4 and concentrate under reduced pressure.

 Purification: The crude olil is typically >98% pure. If necessary, purify via flash
chromatography (Hexanes/EtOAc 9:1).

Part 4: Pharmaceutical Applications & Downstream
Logic

The utility of (S)-1-Chloro-3-phenylpropan-2-ol lies in its ability to form (S)-Benzyl Oxirane
under basic conditions. This epoxide is the "gateway" to hydroxyethylamine isosteres found in
protease inhibitors.

Distinction Note: Atomoxetine

Researchers often confuse this molecule with its regioisomer.
o Atomoxetine Precursor: 3-Chloro-1-phenylpropan-1-ol (Benzylic alcohol).

e Protease Inhibitor Precursor: 1-Chloro-3-phenylpropan-2-ol (Homobenzylic alcohol).

Synthesis of HIV Protease Inhibitor Scaffolds
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Figure 2: Conversion of the chlorohydrin to the hydroxyethylamine pharmacophore.

Part 5: Quality Control & Safety
Chiral HPLC Method

To ensure the (S)-enantiomer purity (>99.5% ee), the following method is validated.
¢ Column: Chiralcel OD-H (250 x 4.6 mm, 5 pum).

* Mobile Phase: n-Hexane : Isopropanol (95 : 5).
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Flow Rate: 1.0 mL/min.

Detection: UV @ 210 nm (or 254 nm).

Temperature: 25°C.

Retention Times (Approx):
o (S)-lsomer: ~12.5 min.

o (R)-Isomer: ~14.2 min.

Safety & Handling

e Hazards: Toxic if swallowed (H301). Causes skin irritation (H315) and serious eye irritation
(H319).

» Storage: Store at 2—8°C under inert gas (Argon/Nitrogen). Halohydrins can degrade to
epoxides or polymerize if exposed to moisture/base.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [(S)-1-Chloro-3-phenylpropan-2-ol CAS number and
structure]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1486891/docs#s-1-chloro-3-phenylpropan-2-ol-cas-
number-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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